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Compound of Interest

Compound Name: C.l. Solvent red 179

Cat. No.: B401729

This technical guide provides essential physicochemical data for C.l. Solvent Red 179, a
yellowish-red solvent dye. The information is intended for researchers, scientists, and
professionals in various fields where this colorant is utilized.

Core Molecular Data

C.l. Solvent Red 179 is an organic compound used as a colorant in a variety of applications,
including plastics, resins, and fibers.[1][2][3] Its key molecular identifiers and properties are
summarized in the table below.

Property Value

. 14H-Perimidino[2,1-a]benz[de]isoquinolin-14-
Chemical Name

one

C.l. Name Solvent Red 179

CAS Registry Number 89106-94-5[4]

Molecular Formula C22H12N20[4][5]161[71[8]
Molecular Weight 320.34 g/mol [4][6][8]

Red E2G, Transparent Red E2G, C.I. 564150[4]
[5]

Synonyms
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Logical Relationship of Molecular Properties

The following diagram illustrates the fundamental relationship between the common name of
the compound and its core molecular properties.
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Core Properties of C.l. Solvent Red 179

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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